Cas no 1261585-15-2 (4-Chloro-2,3,5,6-tetrafluoro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Chloro-2,3,5,6-tetrafluoro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261585-15-2
• MF: C₁₃H₄ClF₇O
• MW: 344.612087249756
• CID: 4991659
• Update Time: 2025-08-05

4-Chloro-2,3,5,6-tetrafluoro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3,5,6-tetrafluoro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H4ClF7O/c14-8-11(17)9(15)7(10(16)12(8)18)5-2-1-3-6(4-5)22-13(19,20)21/h1-4H
• InChI Key： KXDYIRGMWWQWGX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1F)F)C1C=CC=C(C=1)OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-2,3,5,6-tetrafluoro-3'-(trifluoromethoxy)biphenyl

4-Chloro-2,3,5,6-Tetrafluoro-3'-(Trifluoromethoxy)Biphenyl (CAS No. 1261585-15-2)

The compound 4-Chloro-2,3,5,6-tetrafluoro-3'-(trifluoromethoxy)biphenyl, identified by the CAS number 1261585-15-2, is a highly fluorinated aromatic compound with unique chemical properties. This compound has gained significant attention in recent years due to its potential applications in various fields such as materials science and pharmaceuticals. The structure of this molecule consists of a biphenyl system with multiple fluorine atoms and a trifluoromethoxy group attached to one of the phenyl rings. The presence of these substituents imparts distinct electronic and steric properties to the molecule.

Recent studies have highlighted the importance of fluorinated compounds in drug design and development. The fluorine atoms in 4-Chloro-2,3,5,6-tetrafluoro-3'-(trifluoromethoxy)biphenyl contribute to its high lipophilicity and stability, making it a promising candidate for use in pharmaceutical applications. Additionally, the trifluoromethoxy group enhances the molecule's ability to interact with biological systems through hydrogen bonding and other non-covalent interactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalytic systems has enabled researchers to achieve higher yields and better purity levels in the synthesis of this compound. Furthermore, the development of green chemistry methodologies has made the production of 4-Chloro-2,3,5,6-tetrafluoro-3'-(trifluoromethoxy)biphenyl more environmentally friendly.

One of the most exciting areas of research involving this compound is its application in organic electronics. The biphenyl structure with multiple fluorine substituents has been shown to exhibit excellent charge transport properties. Recent studies have demonstrated that this compound can be used as an electron-deficient component in organic field-effect transistors (OFETs), leading to improved device performance. The ability to tune the electronic properties of this compound by modifying its substituents further enhances its potential in this field.

Another significant application of 4-Chloro-2,3,5,6-tetrafluoro-3'-(trifluoromethoxy)biphenyl lies in its use as a building block for more complex molecular architectures. Researchers have employed this compound as a precursor for synthesizing larger aromatic systems with tailored functionalities. For instance, it has been used in the construction of polycyclic aromatic hydrocarbons (PAHs) that exhibit unique optical and electronic properties.

The study of this compound has also contributed to our understanding of fluorine chemistry. The presence of multiple fluorine atoms in close proximity within the molecule allows for investigations into fluorine-fluorine interactions and their influence on molecular stability and reactivity. These insights are valuable for designing new fluorinated compounds with enhanced performance characteristics.

In conclusion, 4-Chloro-2,3,5,6-tetrafluoro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261585-15-2) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for use in pharmaceuticals, organic electronics, and materials science. As research continues to uncover new insights into its behavior and functionality, this compound is poised to play an increasingly important role in various scientific disciplines.